3-((2-chlorobenzyl)thio)-1-(p-tolyl)pyrazin-2(1H)-one

• IUPAC Name: 3-[(2-chlorophenyl)methylsulfanyl]-1-(4-methylphenyl)pyrazin-2-one
• InChI: InChI=1S/C18H15ClN2OS/c1-13-6-8-15(9-7-13)21-11-10-20-17(18(21)22)23-12-14-4-2-3-5-16(14)19/h2-11H,12H2,1H3
• InChI Key: JRISPBDTWZLJNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C=CN=C(C2=O)SCC3=CC=CC=C3Cl
• Molecular Formula: C18H15ClN2OS
• Molecular Weight: 342.8 g/mol

Description

3-((2-chlorobenzyl)thio)-1-(p-tolyl)pyrazin-2(1H)-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a pyrazinone derivative and has been synthesized using various methods.

Scientific Research Applications

Synthesis and Reactions

Research has explored the synthesis and reactions of similar compounds, yielding a diverse array of derivatives with potential applications in medicinal chemistry and materials science. For instance, the study of SYNTHESIS, REACTIONS AND SPECTRAL PROPERTIES OF 3-CHLORO-2,6DIARYL-4H-THIOPYRAN-4-ONES explores the synthesis of chloro-spirothiopyran derivatives from chloro-tetrahydrothiopyran-4-ones, offering insights into the chemical properties and reactivity of these compounds, which may inform the development of new materials or pharmaceuticals (El-Ghanam, 2004).

Antimicrobial and Analgesic Activity

Another study, Synthesis of Benzo[b]thiophene Substituted Carbamates, Ureas, Semicarbazides, and Pyrazoles and Their Antimicrobial and Analgesic Activity , delves into the creation of substituted carbamates, ureas, and pyrazoles, highlighting their potential in treating microbial infections and pain management. This research indicates the versatility of such compounds in developing new therapeutic agents (Kumara et al., 2009).

Antiarrhythmic Activities

The potential medical applications of similar compounds are further exemplified by the study Antiarrhythmic Activities of Some Newly Synthesized Tricyclic and Tetracyclic Thienopyridine Derivatives , which investigates the antiarrhythmic properties of newly synthesized derivatives. This suggests possible uses in cardiovascular medicine and highlights the compound's relevance in developing new treatments for arrhythmias (Abdel-Hafez et al., 2009).

Structural Studies and Chemical Properties

Further research into the structural properties and chemical behavior of related compounds is presented in 5-Amino-7-(3-chlorophenyl)-3,7-dihydro-2H-thieno[3,2-b]pyran-6-carbonitrile 1,1-dioxide , where the synthesis and crystal structure of a compound with fused thiophene and pyran rings are discussed. This work contributes to our understanding of the molecular structure and potential applications in materials science and pharmacology (Shen et al., 2010).